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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sulfuric acid-water binary phase

diagram, a critical tool for understanding the behavior of this system across a range of

temperatures and concentrations. The information presented herein is essential for

researchers, scientists, and professionals in drug development and other fields where this

chemical system is frequently encountered.

Introduction to the Sulfuric Acid-Water System
The sulfuric acid-water system is a cornerstone of industrial chemistry and plays a significant

role in numerous scientific disciplines. Its phase behavior is complex, characterized by the

formation of several stable hydrates and multiple eutectic and peritectic points. A thorough

understanding of its phase diagram is crucial for controlling processes such as crystallization,

purification, and formulation, particularly in the pharmaceutical industry where precise control

over solution properties is paramount.

Pure sulfuric acid has a melting point of approximately 10.3°C (50.5°F).[1] However, the

presence of water significantly alters the freezing point of the mixture. Sulfuric acid is

hygroscopic, readily absorbing moisture from the atmosphere, which can lead to the formation

of various hydrates with distinct melting points.[1]
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Quantitative Data of the Sulfuric Acid-Water Phase
Diagram
The phase diagram of the sulfuric acid-water system is defined by a series of curves

representing the equilibrium between liquid and solid phases. Key features of the diagram

include the melting points of the pure components, the congruent and incongruent melting

points of the various hydrates, and the eutectic and peritectic points where multiple phases

coexist in equilibrium. The following tables summarize the critical quantitative data for this

system.

Table 1: Melting Points of Sulfuric Acid and its Hydrates

Compound Formula
Melting Point
(°C)

Melting Point
(K)

Composition
(wt% H₂SO₄)

Water (Ice) H₂O 0 273.15 0

Sulfuric Acid

Octahydrate
H₂SO₄·8H₂O -54 219.15 40.7

Sulfuric Acid

Hemihydrate
H₂SO₄·6.5H₂O -54 219.15 46.5

Sulfuric Acid

Tetrahydrate
H₂SO₄·4H₂O -28.25 244.9 57.6

Sulfuric Acid

Trihydrate
H₂SO₄·3H₂O -35.15 238.0 64.9

Sulfuric Acid

Dihydrate
H₂SO₄·2H₂O -39.45 233.7 73.1

Sulfuric Acid

Monohydrate
H₂SO₄·H₂O 8.5 281.65 84.5

Sulfuric Acid H₂SO₄ 10.37 283.52 100

Table 2: Invariant Points (Eutectic and Peritectic) of the Sulfuric Acid-Water System
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Point Type
Solid Phases
in Equilibrium

Temperature
(°C)

Temperature
(K)

Composition
(wt% H₂SO₄)

Eutectic
Ice +

H₂SO₄·8H₂O
-72.4 200.75 29.0

Peritectic
H₂SO₄·8H₂O +

H₂SO₄·6.5H₂O
-54.0 219.15 40.7

Peritectic
H₂SO₄·6.5H₂O +

H₂SO₄·4H₂O
-54.0 219.15 46.5

Eutectic
H₂SO₄·4H₂O +

H₂SO₄·2H₂O
-38.9 234.25 62.5

Eutectic
H₂SO₄·2H₂O +

H₂SO₄·H₂O
-39.9 233.25 78.0

Eutectic
H₂SO₄·H₂O +

H₂SO₄
3.4 276.55 93.0

Experimental Determination of the Phase Diagram
The data presented in this guide are derived from experimental studies employing various

analytical techniques. The primary methods for determining the phase diagram of the sulfuric

acid-water system are Differential Scanning Calorimetry (DSC) and Infrared (IR) Spectroscopy.

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference. This method is highly

effective for identifying phase transitions such as melting and crystallization.

Experimental Protocol for DSC Analysis:

Sample Preparation: A series of sulfuric acid-water mixtures with varying compositions are

prepared gravimetrically. The exact concentration of each sample should be determined

accurately.
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Encapsulation: A small, precisely weighed amount of each sample (typically 5-10 mg) is

hermetically sealed in an aluminum or stainless steel DSC pan. An empty sealed pan is used

as a reference.

Thermal Program: The DSC instrument is programmed to cool the sample to a low

temperature (e.g., -150°C) to ensure complete solidification. Subsequently, the sample is

heated at a controlled rate (e.g., 2-10°C/min).

Data Acquisition: The heat flow to the sample is monitored as a function of temperature.

Endothermic events, such as melting, appear as peaks in the DSC thermogram.

Data Analysis: The onset temperature of a melting peak is taken as the transition

temperature. For a eutectic mixture, a single sharp melting peak is observed at the eutectic

temperature. For non-eutectic compositions, multiple thermal events may be observed,

corresponding to eutectic melting and the liquidus temperature. By plotting the transition

temperatures against composition, the phase diagram can be constructed.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the different solid hydrate phases

of sulfuric acid based on their unique vibrational spectra.

Experimental Protocol for IR Spectroscopic Analysis:

Sample Preparation: Thin films of sulfuric acid-water mixtures are prepared on an IR-

transparent substrate (e.g., BaF₂ or ZnSe) within a temperature-controlled cell. The

composition of the film can be controlled by the partial pressures of water and sulfuric acid

vapors.

Temperature Control: The sample cell is cooled to a desired temperature to induce the

formation of solid phases.

Spectral Acquisition: IR spectra are recorded over a range of temperatures and

compositions. The characteristic absorption bands of the different hydrates are used to

identify the solid phases present. For example, the vibrational modes of the sulfate and

hydronium ions are sensitive to the degree of hydration.
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Phase Identification: By correlating the observed IR spectra with known reference spectra for

each hydrate, the phase boundaries can be determined.

Visualizing the Sulfuric Acid-Water Phase Diagram
A graphical representation of the phase diagram provides a clear and intuitive understanding of

the system's behavior. The following is a simplified representation of the logical relationships

within the sulfuric acid-water phase diagram.
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Caption: Logical relationships between liquid and solid phases in the H₂SO₄-H₂O system.

Signaling Pathways and Experimental Workflows
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The determination of the phase diagram involves a systematic workflow, starting from sample

preparation to data analysis and interpretation. The following diagram illustrates a typical

experimental workflow.

Experimental Workflow

Sample Preparation
(Varying H₂SO₄ wt%)

DSC Analysis FTIR Analysis

Data Acquisition
(Thermograms/Spectra)

Data Analysis
(Peak Temperatures/Band Identification)

Phase Diagram Construction
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Caption: A simplified workflow for the experimental determination of a phase diagram.

Conclusion
The phase diagram of the sulfuric acid-water system is a fundamental tool for scientists and

researchers across various disciplines. The quantitative data and experimental protocols

provided in this guide offer a comprehensive resource for understanding and utilizing this

critical information. The complexity of the phase behavior, with its numerous hydrates and
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invariant points, underscores the importance of precise experimental determination and data

interpretation. This knowledge is indispensable for the successful design, control, and

optimization of processes involving sulfuric acid-water mixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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